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Compound of Interest

Compound Name: D-Alanine, 3-fluoro-, hydrochloride

Cat. No.: B1655622 Get Quote

Application Notes for D-Alanine, 3-fluoro-,
hydrochloride
Compound: D-Alanine, 3-fluoro-, hydrochloride (D-F-Ala-HCl) Synonyms: 3-Fluoro-D-

alanine, Fludalanine[1] Molecular Formula: C₃H₆FNO₂ · HCl Molecular Weight: 143.54 g/mol

(hydrochloride salt)

Description and Mechanism of Action
D-Alanine, 3-fluoro-, hydrochloride is a fluorinated analog of the amino acid D-alanine. It

functions as a potent antibacterial agent by targeting a crucial step in bacterial cell wall

synthesis.[1] The primary mechanism of action is the inhibition of alanine racemase, a bacterial

enzyme that catalyzes the conversion of L-alanine to D-alanine.[1][2] D-alanine is an essential

building block of peptidoglycan, the macromolecule that provides structural integrity to the

bacterial cell wall.[1][3] By inhibiting alanine racemase, D-F-Ala-HCl depletes the pool of D-

alanine, thereby disrupting peptidoglycan synthesis and compromising cell wall integrity,

ultimately leading to bacterial cell death. This specificity for a bacterial metabolic pathway

makes it an attractive candidate for antimicrobial research.[3]

Applications in Research and Drug Development
Antimicrobial Research: D-F-Ala-HCl is utilized in studies to understand bacterial cell wall

biosynthesis and to screen for new antimicrobial agents. Its role as an inhibitor of a key

enzyme provides a model for studying mechanisms of antibiotic action.[1]
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Bacterial Imaging: Radiolabeled versions of D-alanine analogs, such as D-[¹⁸F]Fluoroalanine

(D-[¹⁸F]FAla) and D-[³-¹¹C]alanine, are developed as positron emission tomography (PET)

imaging tracers for the in vivo detection of bacterial infections.[4][5][6] Since D-amino acids

are not typically metabolized by mammalian cells but are actively incorporated into bacterial

peptidoglycan, these tracers allow for the specific visualization of bacterial activity.[3][7] This

approach can differentiate between active bacterial infections and sterile inflammation.[5][7]

Metabolic Studies: The metabolism of fludalanine can be studied to understand its

biotransformation and potential defluorination in vivo.[1] Its primary metabolism involves

oxidation to fluoropyruvate, which is then reduced to fluorolactate.[1] Analytical methods like

gas chromatography-mass spectrometry (GC/MS) are used to quantify these metabolites in

biological samples.[1][8]
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Caption: Inhibition of Alanine Racemase by D-Alanine, 3-fluoro-.
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Experimental Workflow: In Vitro Bacterial Uptake Assay
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Caption: Workflow for assessing bacterial uptake of radiolabeled compounds.

Experimental Workflow: In Vivo PET Imaging in an
Animal Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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